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Compound of Interest

Compound Name: Biotin-16-UTP
Cat. No.: B15588703
Get Quote
\ J

This document provides comprehensive safety and logistical information for the handling of
Biotin-16-UTP, a biotin-labeled uridine triphosphate used for the enzymatic incorporation into
RNA. The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe and effective use in the laboratory.

Immediate Safety and Handling

Biotin-16-UTP is not classified as a hazardous substance; however, adherence to standard
laboratory safety protocols is essential to minimize risk.[1]

1.1 Personal Protective Equipment (PPE)

Proper attire in a laboratory setting includes full-length pants and closed-toe shoes.[2] The
minimum required PPE for handling Biotin-16-UTP is as follows:
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields (ANSI Z87.1 approved)

Protects against accidental

splashes and flying particles.

[1]

Hand Protection

Disposable nitrile gloves

Provides protection against
incidental skin contact. Gloves
should be removed
immediately after contact with
the chemical.[1][3]

Body Protection

Standard laboratory coat

Protects skin and personal
clothing from potential

contamination.[1][2]

1.2 First Aid Measures

In case of accidental exposure, follow these first aid procedures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water as a

precaution. Remove contact lenses if present

and easy to do so.[1]

Skin Contact

Wash off the affected area with soap and plenty

of water.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[1]

1.3 Spill Response

In the event of a spill:
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o Ensure adequate ventilation.
o Wear full personal protective equipment, including safety goggles, gloves, and a lab coat.[1]

o Absorb the solution with an inert, liquid-binding material (e.g., diatomite, universal binders).

[1]
o Decontaminate the surface by scrubbing with alcohol.[1]
» Dispose of the contaminated material according to the disposal plan outlined in Section 4.

Below is a logical diagram outlining the core safety and handling procedures for Biotin-16-
UTP.
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Core Safety and Handling Workflow for Biotin-16-UTP.
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Operational Plan: Storage and Properties

Proper storage is critical to maintain the stability and performance of Biotin-16-UTP. The

material is typically shipped on dry ice or gel packs and should be stored frozen immediately

upon receipt.[4][5]

2.1 Storage and Stability

Parameter

Value

Notes

Storage Temperature

-15°C to -25°C

Consistent frozen storage is
required.[4][6]

Shelf Life

12 months

When stored at the

recommended temperature.[5]

Short-Term Stability

Up to 1 week (cumulative)

Can be exposed to ambient
temperatures for short periods

without significant degradation.

[5]

Freeze/Thaw Cycles

Avoid repeated cycles

Aliguoting the solution is

recommended to preserve

stability.
2.2 Physical and Chemical Properties
Property Value Source
Clear, colorless to slightly
Form ) [5]
yellow solution
Concentration 10mM-11 mM [51[7]
pH 7.5 £0.5 (in 10 mM Tris-HCI) [5]
Purity (HPLC) 295% 5171
Molecular Weight ~987.5 g/mol (Tetralithium salt)  [8]
Molecular Formula C32H4sN7NasO19P3S [1]
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Experimental Protocol: RNA Labeling via In Vitro
Transcription

Biotin-16-UTP serves as a substrate for RNA polymerases (e.g., T7, SP6, T3) and is used to
generate biotin-labeled RNA probes for various applications like Northern blotting, in situ
hybridization, and microarray analysis.[4][7]

3.1 Materials Required

Linearized template DNA (1 pg) containing a T7, SP6, or T3 promoter

e Biotin/NTP mixture (10x concentration: 10 mM ATP, 10 mM GTP, 10 mM CTP, 6.5 mM UTP,
3.5 mM Biotin-16-UTP)[6]

e Transcription Buffer (10x)

e T7, SP6, or T3 RNA Polymerase

e RNase Inhibitor

» Nuclease-free water

e 0.2 M EDTA (for reaction termination)
3.2 Step-by-Step Procedure

e Thaw all reagents on ice. Briefly centrifuge vials before opening to collect contents at the
bottom.[5]

o Assemble the following reaction mixture in a microcentrifuge tube on ice, adding components
in the specified order:[6]
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Reagent Volume (pL) Final Concentration
Nuclease-free water to 20 pL -

Transcription Buffer (10x) 2 L 1x

Biotin/NTP Mixture (10x) 2 uL 1x

RNase Inhibitor 1puL -

Linearized Template DNA X uL 1 ug

RNA Polymerase 2 uL -

| Total Volume | 20 pL | |
e Mix the components gently and centrifuge briefly.

 Incubate the reaction for 2 hours at 37°C.[6] For shorter transcripts (<300 nt), the incubation
time can be extended to 4-16 hours.

o (Optional) To remove the DNA template, add DNase | and incubate for an additional 15
minutes at 37°C.[6]

o Stop the reaction by adding 2 puL of 0.2 M EDTA.[6]

e The biotin-labeled RNA probe is now ready for immediate use or can be stored in aliquots at
-15 to -25°C.[6]

The following diagram illustrates the experimental workflow for generating biotin-labeled RNA.
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Reaction Setup
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Experimental workflow for in vitro RNA labeling with Biotin-16-UTP.
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Disposal Plan

As Biotin-16-UTP is a non-hazardous biochemical, its disposal should follow institutional
guidelines for non-hazardous laboratory waste.[1] The primary goal is to prevent environmental
release.

4.1 Waste Treatment and Disposal

¢ Unused Product: For small, unused quantities of the Biotin-16-UTP solution, consult your
institution's guidelines. Many institutions permit the disposal of small volumes of non-
hazardous, water-soluble chemicals down the sanitary sewer, followed by flushing with a
large volume of water. Do not dispose of solutions in dumpsters or regular trash, as landfills
may not permit liquid waste.[5]

o Contaminated Materials: Absorbents used for spill cleanup, contaminated gloves, and other
solid waste should be collected in a suitable, sealed container. This can typically be disposed
of with normal laboratory solid waste, provided it is not mixed with any hazardous materials.

[5]

o Empty Containers: Empty Biotin-16-UTP vials should be rinsed with water. The rinsate can
be disposed of down the sanitary sewer.[4] After rinsing, deface or remove the label to
prevent misidentification and dispose of the container in the regular trash or designated lab

glass disposal box.[5]

Always consult and adhere to your institution's specific waste management policies and local
regulations. When in doubt, contact your Environmental Health and Safety (EHS) department

for guidance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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